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This technical guide provides an in-depth analysis of Ned-19, a selective, cell-permeant, and

non-competitive antagonist of nicotinic acid adenine dinucleotide phosphate (NAADP)-

mediated Ca2+ signaling.[1][2] This document, intended for researchers, scientists, and drug

development professionals, elucidates the core biological pathways affected by Ned-19,

presents quantitative data from key studies, details experimental methodologies, and provides

visual representations of the underlying signaling cascades.

Core Mechanism of Action: Antagonism of NAADP-
Mediated Calcium Signaling
Ned-19 functions as a potent inhibitor of NAADP, a crucial second messenger that mobilizes

Ca2+ from acidic intracellular stores like lysosomes.[1][3][4] Unlike other Ca2+ mobilizing

agents such as inositol 1,4,5-trisphosphate (IP3) and cyclic ADP-ribose (cADPR), Ned-19
specifically targets the NAADP pathway.[1][3] This targeted action makes Ned-19 an invaluable

tool for dissecting the physiological roles of NAADP-sensitive Ca2+ channels, primarily the two-

pore channels (TPCs).[1][5]

Biological Pathways Modulated by Ned-19
The targeted inhibition of NAADP-mediated Ca2+ signaling by Ned-19 has been shown to

impact a diverse range of cellular processes. These include T-cell activation and differentiation,
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autophagy, cancer progression and metastasis, and neuronal signaling.

T-Cell Activation and Differentiation
In the context of immunology, Ned-19 has been demonstrated to influence T-cell function

significantly. By blocking NAADP-mediated Ca2+ flux, Ned-19 inhibits T-cell receptor (TCR)-

mediated activation and proliferation of CD4+ T cells.[3][6] This includes downstream effector

functions such as the production of cytokines like IL-2, IFN-γ, and IL-10.[3] Interestingly, the

partial blockade of NAADP signaling with trans-Ned-19 has been shown to promote the

differentiation of Th17 cells and enhance the suppressive capacity of regulatory T cells,

highlighting a nuanced role in T-cell plasticity.[6][7]

Autophagy
Ned-19 has been shown to modulate autophagy, a fundamental cellular process for the

degradation and recycling of cellular components. Some studies indicate that Ned-19 can

inhibit autophagy. For instance, in astrocytes, Ned-19 was found to inhibit glutamate-induced

Ca2+ release and the subsequent induction of autophagy, as measured by LC3-II levels.[8]

Conversely, other research suggests that activation of the NAADP/TPC2/Ca2+ signaling

pathway can inhibit the fusion of autophagosomes with lysosomes, and the use of Ned-19 can

promote this fusion.[9][10] This suggests a complex, context-dependent role for NAADP-

mediated Ca2+ signaling in regulating autophagic flux.

Cancer Biology
The dysregulation of Ca2+ signaling is a hallmark of cancer. Ned-19 has demonstrated anti-

cancer properties by inhibiting tumor growth, vascularization, and metastasis in melanoma

models.[2] Its effects are linked to the reduction of cell proliferation, induction of apoptosis, and

modulation of cell adhesion molecules, such as decreasing N-cadherin and increasing E-

cadherin expression.[2]

Quantitative Data Summary
The following tables summarize the key quantitative findings from various studies on Ned-19.
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Parameter Value Cell Type/System Reference

IC50 65 nM
NAADP-mediated

Ca2+ signaling
[2]

IC50 3 µM

Glucose-induced

Ca2+ increases in

pancreatic islets

[11]

Ned-19
Concentration

Observed Effect Cell Type/System Reference

25-100 µM
Reduced cell

proliferation
Melanoma cells [2]

25-100 µM Induced apoptosis Melanoma cells [2]

25-100 µM
Reduced N-cadherin,

increased E-cadherin
Melanoma cells [2]

100 µM

Inhibited NAADP-

mediated Ca2+

release

Sea urchin egg

homogenates
[1]

125 µM

Blocked NAADP-

mediated Ca2+

spiking

Mouse pancreatic

beta cells
[1]

1 µM

Inhibited glutamate-

induced Ca2+ release

and autophagy

Astrocytes [8]

50-200 µM

Stimulated Ca2+ flux

in memory CD4+ T

cells

Murine memory CD4+

T cells
[3]

250-300 µM
Inhibited Ca2+ flux in

memory CD4+ T cells

Murine memory CD4+

T cells
[3]

100 µM
Inhibited Ca2+ flux in

naïve CD4+ T cells

Murine naïve CD4+ T

cells
[3]
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Signaling Pathway Diagrams
The following diagrams illustrate the key signaling pathways affected by Ned-19.
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NAADP-mediated Ca2+ signaling pathway and the inhibitory action of Ned-19.
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Inhibition of T-cell activation by Ned-19 via the NAADP pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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